Cas no 2680832-87-3 (benzyl N-4-(1,2,2,2-tetrafluoroethyl)phenylcarbamate)

• Product Name: benzyl N-4-(1,2,2,2-tetrafluoroethyl)phenylcarbamate
• CAS No: 2680832-87-3
• MF: C₁₆H₁₃F₄NO₂
• MW: 327.273538351059
• CID: 5625009
• PubChem ID: 165923551
• Update Time: 2025-05-20

benzyl N-4-(1,2,2,2-tetrafluoroethyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28294985
• 2680832-87-3
• benzyl N-[4-(1,2,2,2-tetrafluoroethyl)phenyl]carbamate
• benzyl N-4-(1,2,2,2-tetrafluoroethyl)phenylcarbamate

• Inchi： 1S/C16H13F4NO2/c17-14(16(18,19)20)12-6-8-13(9-7-12)21-15(22)23-10-11-4-2-1-3-5-11/h1-9,14H,10H2,(H,21,22)
• InChI Key： LNNQHMFKXCKBLQ-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)C1C=CC(=CC=1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 327.08824131g/mol
• Monoisotopic Mass: 327.08824131g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 38.3Ų

Additional information on benzyl N-4-(1,2,2,2-tetrafluoroethyl)phenylcarbamate

Benzyl N-4-(1,2,2,2-Tetrafluoroethyl)Phenylcarbamate: A Comprehensive Overview

Benzyl N-4-(1,2,2,2-tetrafluoroethyl)phenylcarbamate (CAS No: 2680832-87-3) is a highly specialized organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a benzyl group with a tetrafluoroethyl-substituted phenyl group through a carbamate linkage. The benzyl moiety provides aromatic stability, while the tetrafluoroethyl group introduces fluorine atoms, enhancing the compound's electronic and physical properties.

Recent studies have highlighted the potential of benzyl N-4-(1,2,2,2-tetrafluoroethyl)phenylcarbamate in various applications, particularly in the development of advanced materials and pharmaceuticals. The presence of fluorine atoms in the tetrafluoroethyl group imparts hydrophobicity and increases the compound's stability under harsh conditions. This makes it an ideal candidate for use in high-performance polymers and coatings.

The synthesis of benzyl N-4-(1,2,2,2-tetrafluoroethyl)phenylcarbamate involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Researchers have explored various methodologies to optimize the synthesis pathway, including the use of transition metal catalysts and microwave-assisted techniques. These advancements have significantly improved the efficiency of the synthesis process.

In terms of applications, benzyl N-4-(1,2,2,2-tetrafluoroethyl)phenylcarbamate has shown promise in the field of drug delivery systems. Its unique chemical structure allows for controlled drug release mechanisms, making it a valuable component in targeted therapy formulations. Additionally, its ability to form stable complexes with metal ions has opened new avenues for its use in catalysis and sensor technologies.

Recent research has also focused on the environmental impact of benzyl N-4-(1,2,2,2-tetrafluoroethyl)phenylcarbamate. Studies indicate that while it exhibits excellent performance in technical applications, its biodegradation pathways need further investigation to ensure sustainable use. Efforts are underway to develop eco-friendly alternatives or recycling methods for this compound.

In conclusion, benzyl N-4-(1,2,2,2-tetrafluoroethyl)phenylcarbamate (CAS No: 2680832-87-3) is a versatile compound with a wide range of potential applications across multiple industries. Its unique chemical properties and recent advancements in synthesis techniques make it a subject of ongoing research interest. As technology continues to evolve, this compound is expected to play an increasingly important role in the development of innovative materials and therapeutic agents.